Cas no 334490-72-1 (2-Butoxy-5-iodo-nicotinonitrile)
334490-72-1 structure
Product Name:2-Butoxy-5-iodo-nicotinonitrile
CAS No:334490-72-1
MF:C10H11IN2O
MW:302.111614465714
MDL:MFCD11227174
CID:4712961
Update Time:2025-11-06
2-Butoxy-5-iodo-nicotinonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-BUTOXY-5-IODO-NICOTINONITRILE
- 2-Butoxy-5-iodo-nicotinonitrile
-
- MDL： MFCD11227174
- Inchi： 1S/C10H11IN2O/c1-2-3-4-14-10-8(6-12)5-9(11)7-13-10/h5,7H,2-4H2,1H3
- InChI Key： XDPNTAPLDFIMIQ-UHFFFAOYSA-N
- SMILES： IC1=CN=C(C(C#N)=C1)OCCCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 213
- Topological Polar Surface Area: 45.9
2-Butoxy-5-iodo-nicotinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB302001-1 g |
2-Butoxy-5-iodo-nicotinonitrile; 95% |
334490-72-1 | 1g |
€213.70 | 2022-06-11 | ||
| abcr | AB302001-5 g |
2-Butoxy-5-iodo-nicotinonitrile; 95% |
334490-72-1 | 5g |
€681.30 | 2022-06-11 | ||
| TRC | B114565-250mg |
2-Butoxy-5-iodo-nicotinonitrile |
334490-72-1 | 250mg |
$ 420.00 | 2022-06-07 | ||
| TRC | B114565-500mg |
2-Butoxy-5-iodo-nicotinonitrile |
334490-72-1 | 500mg |
$ 700.00 | 2022-06-07 | ||
| abcr | AB302001-1g |
2-Butoxy-5-iodo-nicotinonitrile, 95%; . |
334490-72-1 | 95% | 1g |
€252.10 | 2024-04-17 | |
| abcr | AB302001-5g |
2-Butoxy-5-iodo-nicotinonitrile, 95%; . |
334490-72-1 | 95% | 5g |
€811.00 | 2024-04-17 |
2-Butoxy-5-iodo-nicotinonitrile Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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